Cas no 1702611-69-5 (1-{[(Benzyloxy)carbonyl](ethyl)amino}cyclopropane-1-carboxylic acid)

• Product Name: 1-{[(Benzyloxy)carbonyl](ethyl)amino}cyclopropane-1-carboxylic acid
• CAS No: 1702611-69-5
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 5302033
• Update Time: 2025-05-20

1-{[(Benzyloxy)carbonyl](ethyl)amino}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{[(benzyloxy)carbonyl](ethyl)amino}cyclopropane-1-carboxylic acid
• 1-{[(benzyloxy)carbonyl](ethyl)amino}cyclopropane-1-carboxylicacid
• Cyclopropanecarboxylic acid, 1-[ethyl[(phenylmethoxy)carbonyl]amino]-
• 1-{[(Benzyloxy)carbonyl](ethyl)amino}cyclopropane-1-carboxylic acid

• Inchi： 1S/C14H17NO4/c1-2-15(14(8-9-14)12(16)17)13(18)19-10-11-6-4-3-5-7-11/h3-7H,2,8-10H2,1H3,(H,16,17)
• InChI Key： YLIBZKFUVPXQEV-UHFFFAOYSA-N
• SMILES： OC(C1(CC1)N(C(=O)OCC1C=CC=CC=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 345
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8

Additional information on 1-{[(Benzyloxy)carbonyl](ethyl)amino}cyclopropane-1-carboxylic acid

Professional Introduction to 1-{[(Benzyloxy)carbonyl](ethyl)amino}cyclopropane-1-carboxylic Acid (CAS No. 1702611-69-5)

1-{[(Benzyloxycarbonyl)(ethylamino)cyclopropane-1-carboxylic acid] (CAS No. 1702611-69-5) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of cyclopropanecarboxylic acids, which are known for their versatile biological activities and utility in drug design. The presence of both benzyloxy and ethylamino substituents in its molecular structure endows it with distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The cyclopropane ring in this compound is particularly noteworthy, as it introduces a rigid three-membered carbon framework that can significantly influence the conformation and reactivity of the molecule. This structural motif has been extensively studied for its ability to enhance binding affinity and metabolic stability in drug candidates. In recent years, there has been a growing interest in leveraging cyclopropanes in medicinal chemistry due to their ability to modulate enzyme activity and interact with biological targets in novel ways.

One of the most compelling aspects of 1-{[(benzyloxycarbonyl)(ethylamino)cyclopropane-1-carboxylic acid] is its potential application as a building block for the development of novel therapeutic agents. The benzyloxy carbonyl group serves as a protecting group for amino acids during peptide synthesis, while the ethylamino moiety can be further functionalized to introduce additional pharmacophores. This dual functionality makes it an attractive candidate for constructing complex molecules with tailored biological activities.

In the realm of drug discovery, this compound has been explored as a precursor for derivatives that exhibit inhibitory effects on various enzymes and receptors. For instance, modifications of the cyclopropane ring have been shown to enhance binding interactions with target proteins, leading to improved pharmacological profiles. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against enzymes involved in inflammatory pathways, making them potential candidates for treating conditions such as arthritis and autoimmune disorders.

The synthesis of 1-{[(benzyloxycarbonyl)(ethylamino)cyclopropane-1-carboxylic acid] involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the formation of the cyclopropanecarboxylic acid core, followed by selective protection and functionalization of the amino group. The benzyloxy carbonyl group is introduced as a temporary protecting group, which can be later removed under mild acidic conditions to reveal the free amino acid functionality. This synthetic strategy underscores the compound's versatility as a scaffold for further chemical manipulation.

The chemical properties of this compound also make it suitable for applications in material science and industrial chemistry. The rigid cyclopropane ring can impart unique mechanical properties to polymers and other materials, while the presence of functional groups such as carboxylic acids and amines allows for further derivatization into high-performance materials. Researchers have explored its potential use in creating novel polymers with enhanced thermal stability and biodegradability, which could find applications in packaging, coatings, and biomedical devices.

In conclusion, 1-{[(benzyloxycarbonyl)(ethylamino)cyclopropane-1-carboxylic acid] (CAS No. 1702611-69-5) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and industrial applications. Its unique structural features, combined with its synthetic flexibility, make it an invaluable tool for researchers seeking to develop innovative therapeutics and advanced materials. As our understanding of its properties continues to evolve, it is likely that this compound will play an increasingly important role in future scientific endeavors.